Cas no 5960-59-8 (9,10-Anthracenedione,1-(ethylmethylamino)-)

9,10-Anthracenedione,1-(ethylmethylamino)- structure
5960-59-8 structure
Product Name:9,10-Anthracenedione,1-(ethylmethylamino)-
CAS No:5960-59-8
MF:C21H20F4N4O2S2
MW:500.532715797424
CID:380821
PubChem ID:5210573
Update Time:2025-04-19

9,10-Anthracenedione,1-(ethylmethylamino)- Chemical and Physical Properties

Names and Identifiers

    • 9,10-Anthracenedione,1-(ethylmethylamino)-
    • 3-[(4-fluorophenyl)methyl]-5-[4-[3-(trifluoromethyl)phenyl]sulfonyl-1,4-diazepan-1-yl]-1,2,4-thiadiazole
    • 5960-59-8
    • DTXSID60410202
    • Inchi: 1S/C21H20F4N4O2S2/c22-17-7-5-15(6-8-17)13-19-26-20(32-27-19)28-9-2-10-29(12-11-28)33(30,31)18-4-1-3-16(14-18)21(23,24)25/h1,3-8,14H,2,9-13H2
    • InChI Key: UORLROOAUDVQIP-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C(F)(F)F)C=1)(N1CCN(C2=NC(CC3C=CC(=CC=3)F)=NS2)CCC1)(=O)=O

Computed Properties

  • Exact Mass: 500.0966
  • Monoisotopic Mass: 500.09638089g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 5
  • Complexity: 744
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 103Ų

Experimental Properties

  • PSA: 66.4
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